Cas no 173843-85-1 (4,5-Dichloro-2-(4-chlorobenzyl)pyridazin-3(2H)-one)

4,5-Dichloro-2-(4-chlorobenzyl)pyridazin-3(2H)-one structure
173843-85-1 structure
Product Name:4,5-Dichloro-2-(4-chlorobenzyl)pyridazin-3(2H)-one
CAS No:173843-85-1
MF:C11H7Cl3N2O
MW:289.545079469681
CID:134400
PubChem ID:735799
Update Time:2025-04-19

4,5-Dichloro-2-(4-chlorobenzyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloro-2-(4-chlorobenzyl)pyridazin-3(2H)-one
    • 3(2H)-Pyridazinone, 4,5-dichloro-2-[(4-chlorophenyl)methyl]-
    • 4,5-DICHLORO-2-(4-CHLOROBENZYL)-2,3-DIHYDROPYRIDAZIN-3-ONE
    • 4,5-dichloro-2-[(4-chlorophenyl)methyl]pyridazin-3-one
    • 2-(4-CHLOROBENZYL)-4,5-DICHLOROPYRIDAZINE-3(2H)-ONE
    • SCHEMBL19000706
    • 173843-85-1
    • AKOS001295603
    • CS-0348601
    • FT-0617159
    • Z19024322
    • DTXSID60352835
    • 4,5-Dichloro-2-[(4-chlorophenyl)methyl]pyridazin-3(2H)-one
    • Inchi: 1S/C11H7Cl3N2O/c12-8-3-1-7(2-4-8)6-16-11(17)10(14)9(13)5-15-16/h1-5H,6H2
    • InChI Key: XSOGOLSMPSVKOL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NN(C1=O)CC1C=CC(=CC=1)Cl)Cl

Computed Properties

  • Exact Mass: 287.96200
  • Monoisotopic Mass: 287.962396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 3.25180

4,5-Dichloro-2-(4-chlorobenzyl)pyridazin-3(2H)-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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